Cas no 1153555-00-0 (3-(Cyclopentyl-methylamino)propan-1-ol)

• Product Name: 3-(Cyclopentyl-methylamino)propan-1-ol
• CAS No: 1153555-00-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4681595
• Update Time: 2025-05-28

3-(Cyclopentyl-methylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyl-methylamino)propan-1-ol
• 2-[Cyclopentyl(methyl)amino]ethanol

• Inchi： 1S/C8H17NO/c1-9(6-7-10)8-4-2-3-5-8/h8,10H,2-7H2,1H3
• InChI Key： HDGRFLKSNLLPQX-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCCC1

Computed Properties

• Exact Mass: 143.131
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(Cyclopentyl-methylamino)propan-1-ol

Comprehensive Overview of 3-(Cyclopentyl-methylamino)propan-1-ol (CAS No. 1153555-00-0): Properties, Applications, and Industry Insights

3-(Cyclopentyl-methylamino)propan-1-ol (CAS No. 1153555-00-0) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This cyclopentyl-methylamino derivative exhibits a balanced polarity, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular framework combines a propan-1-ol backbone with a cyclopentyl-methylamino moiety, enabling interactions with various biological targets while maintaining favorable solubility profiles.

Recent studies highlight the compound's potential in drug discovery, particularly for modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Researchers are exploring its utility in designing central nervous system (CNS) therapeutics, aligning with the growing demand for neurodegenerative disease treatments. The methylamino group enhances hydrogen-bonding capacity, a critical factor in structure-activity relationship (SAR) optimization—a frequently searched term in computational chemistry forums.

From a synthetic chemistry perspective, 1153555-00-0 serves as a valuable chiral building block. Its stereocenter at the cyclopentyl ring allows for enantioselective transformations, addressing the pharmaceutical industry's focus on single-enantiomer drugs. This aligns with trending discussions about green chemistry, as the compound's moderate reactivity often reduces the need for harsh catalysts—a key consideration in sustainable synthesis methodologies.

The compound's physicochemical properties—including a calculated logP of 1.2 and polar surface area of 32 Ų—make it particularly interesting for blood-brain barrier (BBB) penetration studies. These metrics are frequently queried in ADME prediction software comparisons, reflecting the industry's emphasis on drug-likeness parameters. Additionally, its thermal stability (decomposition >200°C) enables compatibility with high-temperature reactions, a feature valued in process chemistry scale-up scenarios.

Emerging applications include its use as a precursor for ionic liquid synthesis, capitalizing on the amino-alcohol functionality to create task-specific solvents. This connects with the booming interest in alternative solvent systems for battery electrolytes and CO2 capture technologies. Analytical characterization via LC-MS and NMR (particularly 13C DEPT-135 for confirming the cyclopentyl substitution pattern) remains a focal point, as evidenced by numerous spectral interpretation queries in scientific databases.

Quality control protocols for 1153555-00-0 typically emphasize residual solvent analysis and enantiomeric purity determination—topics dominating pharmaceutical QC webinars. The compound's hygroscopicity necessitates strict storage conditions (recommended: inert atmosphere, -20°C), a practical consideration often overlooked in laboratory handling discussions. Recent patent analyses reveal innovative uses in prodrug designs, particularly for enhancing oral bioavailability of peptide therapeutics—an area experiencing exponential growth.

In material science, the secondary amine and hydroxyl groups enable covalent attachment to polymer matrices, supporting development of functionalized surfaces for biosensors. This intersects with the surge in wearable health monitor research. Computational modeling suggests potential as a ligand for transition metal catalysts, answering frequent queries about asymmetric hydrogenation auxiliaries in organometallic chemistry communities.

The compound's regulatory status remains favorable, with no current REACH restrictions—a crucial detail for global sourcing strategies. However, researchers should monitor evolving ICH guidelines regarding genotoxic impurities in secondary amine-containing compounds. As structure-based drug design becomes increasingly automated, the 1153555-00-0 scaffold appears in several fragment library collections, highlighting its relevance in high-throughput screening initiatives.